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Compound of Interest

Compound Name:
(R)-Cyclobutyl(3-

fluorophenyl)methanamine

Cat. No.: B12983926

Get Quote

Executive Summary & Core Directive
Immediate Action Required: Treat (R)-Cyclobutyl(3-fluorophenyl)methanamine as

Halogenated Basic Organic Waste.

Under no circumstances should this compound be disposed of down the drain or mixed with

acidic waste streams. Due to the presence of the fluorine atom and the basic amine

functionality, strict segregation is required to prevent uncontrolled exothermic reactions and to

ensure compliance with high-temperature incineration protocols required for halogenated

compounds.

Disposal Classification:

RCRA Status: Characteristic Hazardous Waste (Likely D002 Corrosive; D001 if in flammable

solvent).

Waste Stream: Halogenated Organic (Basic/Alkaline).

Disposal Method: High-Temperature Incineration with acid gas scrubbing.
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Chemical Profile & Hazard Identification
Understanding the physicochemical properties of the target molecule is the first step in a self-

validating safety protocol.

Property Data Operational Implication

Chemical Name
(R)-Cyclobutyl(3-

fluorophenyl)methanamine
Official manifest name.[1]

CAS Number 2968381-09-9 [1]
Use for inventory tracking and

waste labeling.

Functional Groups
Primary Amine, Fluorinated

Phenyl, Cyclobutyl

Amine: Basic/Corrosive.[2]

Fluoro: Halogenated waste.[3]

[4]

GHS Hazards
Skin Corr.[1][5][6][7] 1C

(H314), Acute Tox. 4 (H302) [2]

Requires full PPE (nitrile

gloves, goggles, lab coat).[2]

Reactivity

Incompatible with Strong

Acids, Oxidizers, Acid

Chlorides

CRITICAL: Do not mix with

acid waste streams.[2]

Technical Insight: The fluorine substituent on the phenyl ring significantly alters the combustion

profile. Standard incineration without scrubbing can release Hydrogen Fluoride (HF) gas.

Therefore, this waste must be flagged as "Halogenated" to ensure the disposal facility uses an

incinerator equipped with appropriate scrubbers [3].[2]

Pre-Disposal Handling & Segregation[2]
The most common cause of laboratory accidents involving waste is improper segregation.

Follow this compatibility logic:

A. Segregation Rules
NO ACIDS: Never add this amine to a container holding acidic waste (e.g., Sulfuric,

Hydrochloric, Nitric).[2] The neutralization reaction is highly exothermic and can

pressurize/rupture the container.
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NO OXIDIZERS: Keep away from waste streams containing peroxides, nitrates, or

permanganates to prevent potentially explosive oxidation.[2]

HALOGENATED STREAM: Unlike simple amines (e.g., triethylamine), the fluorinated nature

of this compound dictates it must go into the Halogenated waste stream, not the general

organic stream, unless your facility explicitly allows commingling.[2]

B. Container Selection
Material: High-Density Polyethylene (HDPE) or Glass. Avoid metal containers if the amine is

in a corrosive aqueous solution.

Labeling: Must carry a "Hazardous Waste" label with the specific constituents listed: "(R)-
Cyclobutyl(3-fluorophenyl)methanamine".

Operational Disposal Protocols
Protocol A: Liquid Waste (Solutions)
Applicable for reaction mixtures or mother liquors.

Check pH: If the solution is highly basic (pH > 12), it is D002 Corrosive.

Solvent Compatibility: Ensure the solvent (e.g., DCM, Methanol) is compatible with the

Halogenated Organic stream.[2]

Transfer: Pour into the Halogenated Organic Waste carboy.

Log: Record the volume and concentration on the waste tag immediately.

Protocol B: Solid Waste
Applicable for expired solids, contaminated drying agents, or filter cakes.[2]

Containment: Place the solid material into a clear, sealable polyethylene bag (4 mil thickness

minimum).

Double Bagging: Place the first bag inside a second bag to prevent leakage of fines.
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Tagging: Attach a hazardous waste tag directly to the outer bag.

Storage: Store in the Solid Hazardous Waste drum (Satellite Accumulation Area) until pickup.

Protocol C: Spill Cleanup (Immediate Response)
Small Spill (< 50 mL/g):

Evacuate the immediate area.[1][6]

Don PPE (Double nitrile gloves, goggles).

Cover spill with a Dry Absorbent (e.g., Vermiculite or a dedicated Amine Neutralizer). Note:

Do not use strong acids to neutralize; use a spill kit designed for bases.

Sweep up absorbed material and dispose of as Solid Hazardous Waste.

Clean surface with soap and water; collect rinsate as liquid waste.

Visual Decision Logic (Workflow)
The following diagram illustrates the critical decision-making process for segregating this

specific chemical.
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Figure 1: Decision tree for the safe segregation of fluorinated amine waste. Note that even if

dissolved in non-halogenated solvents, the presence of the fluorine atom often necessitates

disposal in the halogenated stream depending on facility-specific incineration permits.[2]

Regulatory Compliance & Coding
Compliance with the Resource Conservation and Recovery Act (RCRA) is mandatory.

P-List/U-List: This specific research chemical is not explicitly listed on the EPA P or U lists.

Characteristic Codes:

D002 (Corrosivity): Applicable if the waste is aqueous and has a pH

12.5 [4].

D001 (Ignitability): Applicable if dissolved in a flammable solvent (Flash point < 60°C).

Best Practice: Even if not strictly D002, label as "Basic/Toxic" to ensure handler safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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